Cas no 1335234-37-1 (4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione)

• Product Name: 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione
• CAS No: 1335234-37-1
• MF: C₁₇H₂₆BNO₄S
• MW: 351.268643856049
• MDL: MFCD19382251
• CID: 4589155
• PubChem ID: 54594279
• Update Time: 2025-06-08

4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1lambda6-thiomorpholine-1,1-dione
• 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ6-thiomorpholine-1,1-dione
• 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione

• MDL： MFCD19382251
• Inchi： 1S/C17H26BNO4S/c1-16(2)17(3,4)23-18(22-16)15-7-5-6-14(12-15)13-19-8-10-24(20,21)11-9-19/h5-7,12H,8-11,13H2,1-4H3
• InChI Key： YZEPLFMCAXGOGH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)CCS(=O)(=O)CC1

Additional information on 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione

Introduction to Compound with CAS No. 1335234-37-1 and Product Name: 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione

The compound with the CAS number 1335234-37-1 and the product name 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety in its structure suggests its utility in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Additionally, the thiomorpholine core contributes to its pharmacological properties by introducing a flexible and bioactive scaffold.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit promising biological activities. The compound in question is no exception and has been extensively studied for its potential role in drug discovery. The borylated phenyl group within its structure is particularly noteworthy, as it serves as an effective handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing intricate molecular architectures that mimic natural products and have been instrumental in the development of new therapeutic agents.

The thiomorpholine ring is a well-known pharmacophore that has been incorporated into numerous drug candidates due to its ability to enhance binding affinity and bioavailability. This moiety is often found in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The dione functionality at the terminal position of the molecule further contributes to its reactivity and potential for further derivatization. This feature allows for the introduction of various substituents that can modulate the biological activity of the compound.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors for enzyme targets. Enzymes play a crucial role in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. The borylated phenyl group provides a unique opportunity for designing molecules that can interact with specific enzymatic sites through non-covalent interactions. This approach has been successfully employed in the development of drugs such as kinase inhibitors and protease inhibitors.

Recent studies have highlighted the importance of tetramethyl-substituted boronate esters in medicinal chemistry due to their stability and reactivity under mild conditions. The compound with CAS No. 1335234-37-1 exemplifies these advantages and has been used as a building block in the synthesis of more complex molecules. The ability to perform regioselective cross-coupling reactions on this scaffold allows for the creation of diverse libraries of compounds that can be screened for biological activity.

The thiomorpholine-1,1-dione core has also been investigated for its potential as an intermediate in the synthesis of sulfur-containing heterocycles, which are known for their broad spectrum of biological activities. These heterocycles have shown promise in treating various diseases, including cancer and inflammatory disorders. The dione functionality provides a site for further chemical modification, enabling chemists to tailor the properties of these molecules to specific biological targets.

In conclusion, the compound with CAS No. 1335234-37-1 and the product name 4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1λ?-thiomorpholine-1,1-dione represents a versatile tool for pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. The combination of a borylated phenyl group and a thiomorpholine core provides numerous opportunities for chemical modification and biological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.